N-(2,3-dichlorophenyl)-2-(4-fluorophenyl)acetamide

• IUPAC Name: N-(2,3-dichlorophenyl)-2-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C14H10Cl2FNO/c15-11-2-1-3-12(14(11)16)18-13(19)8-9-4-6-10(17)7-5-9/h1-7H,8H2,(H,18,19)
• InChI Key: VWVAECPXCTZYCN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)NC(=O)CC2=CC=C(C=C2)F
• Molecular Formula: C14H10Cl2FNO
• Molecular Weight: 298.1 g/mol

Description

N-(2,3-dichlorophenyl)-2-(4-fluorophenyl)acetamide, commonly known as DCF, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DCF belongs to the class of organic compounds known as amides and is a derivative of acetanilide.

Scientific Research Applications

DCF has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, DCF has been shown to exhibit anti-inflammatory and analgesic properties and has been investigated as a potential treatment for chronic pain, arthritis, and cancer. In agriculture, DCF has been used as a herbicide to control weeds in crops such as soybeans and corn. In material science, DCF has been used as a building block for the synthesis of functional materials such as polymers and liquid crystals.

Mechanism of Action

DCF exerts its biological effects by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins, a group of signaling molecules that play a role in inflammation and pain. DCF selectively inhibits COX-2, an isoform of COX that is induced during inflammation and is responsible for the production of prostaglandins that cause pain and inflammation. By inhibiting COX-2, DCF reduces the production of prostaglandins and thus reduces pain and inflammation.
Biochemical and Physiological Effects:
DCF has been shown to exhibit anti-inflammatory, analgesic, and antipyretic effects in animal models. DCF has also been shown to have a lower risk of gastrointestinal side effects compared to other nonsteroidal anti-inflammatory drugs (NSAIDs) such as aspirin and ibuprofen, which also inhibit COX enzymes. This is because DCF selectively inhibits COX-2, which is primarily responsible for the production of prostaglandins that cause gastrointestinal side effects.

Advantages and Limitations for Lab Experiments

DCF has several advantages as a research tool, including its selective inhibition of COX-2, its lower risk of gastrointestinal side effects compared to other NSAIDs, and its potential applications in various fields such as medicine, agriculture, and material science. However, DCF also has some limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on DCF, including the development of more efficient synthesis methods, the investigation of its potential applications in medicine, agriculture, and material science, and the exploration of its mechanism of action and potential side effects. In medicine, DCF could be further investigated as a potential treatment for chronic pain, arthritis, and cancer. In agriculture, DCF could be further developed as a herbicide to control weeds in crops. In material science, DCF could be used as a building block for the synthesis of functional materials with unique properties. Further research is needed to fully understand the potential of DCF and to develop new applications for this promising compound.
Conclusion:
In conclusion, DCF is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DCF selectively inhibits COX-2 and exhibits anti-inflammatory, analgesic, and antipyretic effects in animal models. DCF has several advantages as a research tool, including its potential applications in medicine, agriculture, and material science. However, further research is needed to fully understand the mechanism of action and potential side effects of DCF and to develop new applications for this promising compound.

Synthesis Methods

DCF can be synthesized by reacting 2,3-dichloroaniline with 4-fluoroacetophenone in the presence of a base such as sodium hydroxide. The reaction occurs via nucleophilic substitution, and the resulting product is purified by recrystallization. The yield of DCF can be improved by optimizing the reaction conditions such as temperature, solvent, and reactant ratio.